2-(5-phenyl-1H-tetrazol-1-yl)benzoic acid

• IUPAC Name: 2-(5-phenyltetrazol-1-yl)benzoic acid
• InChI: InChI=1S/C14H10N4O2/c19-14(20)11-8-4-5-9-12(11)18-13(15-16-17-18)10-6-2-1-3-7-10/h1-9H,(H,19,20)
• InChI Key: LOKHKGNTGUAROA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=NN2C3=CC=CC=C3C(=O)O
• Molecular Formula: C14H10N4O2
• Molecular Weight: 266.25 g/mol

Description

“2-(5-phenyl-1H-tetrazol-1-yl)benzoic acid” is a compound that contains a tetrazole moiety, which is a bioisostere of the carboxylic acid group. Tetrazole can substitute the carboxyl group in pharmacological molecules to boost lipophilicity, enhance the bioavailability, and have lesser negative effects. It can interact with many enzymes and receptors in organisms via non-covalent interactions, resulting in a wide range of biological properties.

Synthesis Analysis

A series of 4-[{2′-(2H-Tetrazol-5-yl)-[1,1′-biphenyl]-4-yl}methyl}(2-R-2-oxoethyl)amino]benzoic acid derivatives was synthesized. The obtained compounds were screened for their antibacterial, anticancer, and anti-TB activities.

Molecular Structure Analysis

The tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one loan pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

The physical and chemical properties of tetrazoles include a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. These are burst vigorously on exposure to shock, fire, and heat on friction. Tetrazole dissolves in water, acetonitrile, etc.

Mechanism of Action

In silico molecular docking studies suggested that synthesized compounds interacted effectively with P38 MAP kinase protein with good binding energies. For example, 4-{({2′-(2H-tetrazol-5-yl)-[1,1′-biphenyl]-4-yl}methyl)[2-(4-nitrophenyl)-2-oxoethyl]amino}benzoic acid showed the least binding energy of –10.3 kcal/mol and five hydrogen bonds with amino acid residues (ASP168, PHE169, GLU71, PHE169, and SER32).

Safety and Hazards

Tetrazoles are known to be potentially explosive, especially when exposed to shock, fire, and heat on friction. They can also react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Future Directions

The future directions for the study of “2-(5-phenyl-1H-tetrazol-1-yl)benzoic acid” and its derivatives could involve further exploration of their biological activities, such as antibacterial, anticancer, antifungal, anti-inflammatory, antimalarial, antitubercular, and antiviral agents. Additionally, more in-depth studies on their synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties could provide valuable insights for their potential applications in pharmaceutical chemistry.